6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine

• IUPAC Name: 6-bromo-8-methoxy-3-nitroimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H5BrN4O3/c1-15-7-6-9-2-5(12(13)14)11(6)3-4(8)10-7/h2-3H,1H3
• InChI Key: MNPYUWJIERDNCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CN2C1=NC=C2[N+](=O)[O-])Br
• Molecular Formula: C7H5BrN4O3
• DSSTOX Substance ID: DTXSID30442858
• Molecular Weight: 273.04 g/mol
• CAS RN: 193614-80-1

Description

6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine is a chemical compound with the molecular formula C7H5BrN4O3 and a molecular weight of 273.04. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine consists of a fused bicyclic system with a bromine atom at the 6th position, a methoxy group at the 8th position, and a nitro group at the 3rd position.

Scientific Research Applications

Transformation into Derivatives:

• The transformation of pyrimidines into pyrazoles, like 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine, involves unique mechanisms. These compounds are further processed into ortho-diamines, which then condense with α-dicarbonyl compounds to yield pyrazolo[3,4-b]pyrazine derivatives. This process is consistent with measured spectra and ionization constants (Biffin, Brown, & Porter, 1968).

Synthesis and Reactivity:

• A study on the synthesis of imidazo[1,2-a]pyrazine derivatives, like 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine, focused on their reactivity, particularly the nucleophilic substitution by a methoxy group. The research contributes to understanding the chemical shifts and coupling constants of these compounds (Bonnet, Sablayrolles, & Chapat, 1984).

Antiproliferative Potential:

• Research involving (imidazo[1,2-a]pyrazin-6-yl)ureas, where 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine could be a precursor, demonstrated cytostatic activity against non-small cell lung cancer cell lines. This study suggests a potential role for these compounds in reactivating mutant p53 in lung cancer cells (Bazin et al., 2016).

Industrial Synthesis Process:

• The development of an industrial process based on the Groebke–Blackburn–Bienaymé multicomponent reaction for the efficient preparation of 3-aminoimidazo[1,2-a]pyrazines, like 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine, has been achieved. This process yields high purity and yield, revealing the practical applications of these compounds in industrial contexts (Baenziger, Durantie, & Mathes, 2017).

Molecular Hybrid Studies:

• A study synthesized molecular hybrids integrating benzimidazole and pyrazole motifs, similar to 6-Bromo-8-methoxy-3-nitroimidazo[1,2-A]pyrazine. These hybrids showed significant anti-inflammatory activity, radical-scavenging activity, and anticancer potency, demonstrating their potential in pharmacology (Sivaramakarthikeyan et al., 2020).